Cas no 862824-98-4 (N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide
• CAS No: 862824-98-4
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 6511494
• Update Time: 2025-08-05

N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C11H10N4O2/c16-9(7-1-2-7)13-11-15-14-10(17-11)8-3-5-12-6-4-8/h3-7H,1-2H2,(H,13,15,16)
• InChI Key： YPKNCTKIBWPWHL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3C=CN=CC=3)O2)=O)CC1

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• pka: 11.71±0.20(Predicted)

Additional information on N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide

N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 862824-98-4, known as N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring, a 1,3,4-oxadiazole moiety, and a cyclopropane group. The integration of these structural elements contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The 1,3,4-oxadiazole ring is known for its ability to act as a bioisostere of more complex heterocycles, making it a valuable component in medicinal chemistry. In the case of N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide, the oxadiazole moiety plays a crucial role in modulating the compound's pharmacokinetic properties and biological activity.

The presence of the pyridine ring further enhances the compound's versatility. Pyridine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their lipophilic nature. This makes them ideal for targeting various biological pathways. In this compound, the pyridine ring is attached at the 5-position of the oxadiazole ring, creating a rigid structure that can potentially interact with specific protein pockets.

The cyclopropane group in N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry and reactivity, which can be exploited in chemical synthesis to create novel compounds with unique properties. In this case, the cyclopropane group is part of a carboxamide functional group, which is commonly found in pharmaceutical agents due to its ability to form amide bonds with amino acids.

Recent research has focused on the potential of this compound as a lead molecule in drug development. Studies have shown that it exhibits promising activity against various targets, including enzymes involved in metabolic disorders and inflammatory conditions. The combination of its structural features—such as the oxadiazole ring's flexibility and the pyridine ring's hydrogen bonding capability—makes it an attractive candidate for further investigation.

In terms of synthesis, N-5-(pyridin-4-yli)-1,3,4-oxydiazolium compounds can be prepared through a variety of methods. One common approach involves the condensation of hydrazides with carbonyl compounds under acidic or basic conditions. The introduction of the pyridine ring typically requires additional steps, such as nucleophilic substitution or coupling reactions.

The application of computational chemistry tools has greatly enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it has a high affinity for certain protein targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions. These findings suggest that it could serve as a template for designing more potent drug candidates.

In conclusion, N-CAS No: 86282498 (N-CAS No: 86282498) stands out as a promising molecule with significant potential in various fields. Its unique structure and versatile functional groups make it an ideal candidate for further research into its biological activity and therapeutic applications.